![molecular formula C21H21N3O5S B296406 2-{[(3,4-dimethoxyphenyl)sulfonyl]anilino}-N-(3-pyridinyl)acetamide](/img/structure/B296406.png)
2-{[(3,4-dimethoxyphenyl)sulfonyl]anilino}-N-(3-pyridinyl)acetamide
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Overview
Description
2-{[(3,4-dimethoxyphenyl)sulfonyl]anilino}-N-(3-pyridinyl)acetamide, also known as DASA-58, is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic properties. This compound is a small molecule inhibitor of the calcium release-activated calcium (CRAC) channel, which plays an important role in the immune response.
Mechanism of Action
2-{[(3,4-dimethoxyphenyl)sulfonyl]anilino}-N-(3-pyridinyl)acetamide inhibits the CRAC channel by binding to the STIM1 protein, which is involved in the activation of the channel. This prevents the influx of calcium ions into the cell, which is necessary for the activation of T cells and the immune response. In addition, this compound has been shown to inhibit the activity of the protein kinase C theta, which is involved in the activation of T cells.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. It inhibits the activation of T cells and the immune response by inhibiting the CRAC channel and the protein kinase C theta. In addition, this compound has been shown to inhibit the growth of cancer cells in vitro, suggesting that it may have anticancer properties.
Advantages and Limitations for Lab Experiments
One of the advantages of using 2-{[(3,4-dimethoxyphenyl)sulfonyl]anilino}-N-(3-pyridinyl)acetamide in lab experiments is that it is a small molecule inhibitor, which makes it easier to study than larger proteins or antibodies. In addition, this compound has been shown to be effective in inhibiting the CRAC channel and the protein kinase C theta, which makes it a useful tool for studying these pathways. However, one limitation of using this compound in lab experiments is that it may have off-target effects, which could complicate the interpretation of results.
Future Directions
There are several future directions for the study of 2-{[(3,4-dimethoxyphenyl)sulfonyl]anilino}-N-(3-pyridinyl)acetamide. One direction is to further investigate its potential therapeutic properties for autoimmune diseases and cancer. Another direction is to study its mechanism of action in more detail, including its interactions with other proteins and pathways. In addition, there is a need to develop more specific inhibitors of the CRAC channel and the protein kinase C theta, which could have fewer off-target effects than this compound. Finally, further studies are needed to determine the safety and efficacy of this compound in animal models and clinical trials.
Synthesis Methods
The synthesis of 2-{[(3,4-dimethoxyphenyl)sulfonyl]anilino}-N-(3-pyridinyl)acetamide involves several steps, including the reaction of 3,4-dimethoxybenzenesulfonyl chloride with aniline, followed by the reaction of the resulting compound with 3-pyridylacetic acid. The final product is obtained through purification and crystallization processes. The synthesis of this compound has been reported in several scientific publications and can be performed in a laboratory setting.
Scientific Research Applications
2-{[(3,4-dimethoxyphenyl)sulfonyl]anilino}-N-(3-pyridinyl)acetamide has been extensively studied for its potential therapeutic properties. It has been shown to inhibit the CRAC channel, which is involved in the activation of T cells and the immune response. This makes this compound a potential candidate for the treatment of autoimmune diseases, such as multiple sclerosis, rheumatoid arthritis, and type 1 diabetes. In addition, this compound has been shown to inhibit the growth of cancer cells in vitro, suggesting that it may have anticancer properties.
Properties
Molecular Formula |
C21H21N3O5S |
---|---|
Molecular Weight |
427.5 g/mol |
IUPAC Name |
2-(N-(3,4-dimethoxyphenyl)sulfonylanilino)-N-pyridin-3-ylacetamide |
InChI |
InChI=1S/C21H21N3O5S/c1-28-19-11-10-18(13-20(19)29-2)30(26,27)24(17-8-4-3-5-9-17)15-21(25)23-16-7-6-12-22-14-16/h3-14H,15H2,1-2H3,(H,23,25) |
InChI Key |
AQDYGLRVDYIUFG-UHFFFAOYSA-N |
SMILES |
COC1=C(C=C(C=C1)S(=O)(=O)N(CC(=O)NC2=CN=CC=C2)C3=CC=CC=C3)OC |
Canonical SMILES |
COC1=C(C=C(C=C1)S(=O)(=O)N(CC(=O)NC2=CN=CC=C2)C3=CC=CC=C3)OC |
Origin of Product |
United States |
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